N-(2-(3-(4-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)naphthalene-2-sulfonamide

• IUPAC Name: N-[2-[3-(4-methoxyphenyl)-6-oxopyridazin-1-yl]ethyl]naphthalene-2-sulfonamide
• InChI: InChI=1S/C23H21N3O4S/c1-30-20-9-6-18(7-10-20)22-12-13-23(27)26(25-22)15-14-24-31(28,29)21-11-8-17-4-2-3-5-19(17)16-21/h2-13,16,24H,14-15H2,1H3
• InChI Key: XUEJPULAKMHALC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NN(C(=O)C=C2)CCNS(=O)(=O)C3=CC4=CC=CC=C4C=C3
• Molecular Formula: C23H21N3O4S
• Molecular Weight: 435.5 g/mol
• CAS No.: 923186-48-5

Description

N-(2-(3-(4-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)naphthalene-2-sulfonamide is a useful research compound. Its molecular formula is C23H21N3O4S and its molecular weight is 435.5. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

PET Imaging Applications

The synthesis of carbon-11 labeled naphthalene-sulfonamides has been explored for PET imaging to identify potential agents for imaging human CCR8. These agents were synthesized using O-[(11)C]methylation or N-[(11)C]methylation, resulting in high radiochemical yields and specific activities, suggesting their potential utility in PET imaging studies (Wang et al., 2008).

Anticancer Activity

Novel derivatives of 3-[(4-methoxyphenyl)amino]propanehydrazide, which include naphthalene moieties, demonstrated significant antioxidant activity and anticancer potential against human glioblastoma and breast cancer cell lines. These findings highlight the therapeutic potential of compounds with naphthalene-sulfonamide derivatives in oncology (Tumosienė et al., 2020).

Synthesis and Biological Evaluation

The development and biological evaluation of amino thiazoles, thiazolylacetonitrile, and other derivatives containing the naphroxenoyl moiety have been conducted. These studies included a focus on anti-inflammatory agents, demonstrating the diverse pharmacological potential of naphthalene-sulfonamide derivatives (Thabet et al., 2011).

Antiestrogenic Activity

The synthesis of dihydronaphthalene derivatives with methoxyphenyl and naphthalenyl components has shown potent antiestrogenic activity, indicating potential applications in the treatment of hormone-dependent conditions (Jones et al., 1979).

Synthesis Methodologies and Spectral Properties

Research into the synthesis, crystal structure, and spectral properties of new sulfonamide derivatives, including those with naphthalene-sulfonamide structures, provides insights into the chemical and physical characteristics that contribute to their biological activities (Danish et al., 2021).